Cas no 401892-80-6 (3-(Pentafluorosulfanyl)benzaldehyde)

• Product Name: 3-(Pentafluorosulfanyl)benzaldehyde
• CAS No: 401892-80-6
• Molecular Formula: C₇H₅OF₅S
• Molecular Weight: 232.171
• MDL: MFCD03788517
• CID: 892696
• PubChem ID: 2779205

3-(Pentafluorosulfanyl)benzaldehyde Properties

Names and Identifiers

• 3-(PENTAFLUOROTHIO)BENZALDEHYDE
• 3-(PENTAFLUOROSULFANYL)BENZALDEHYDE
• 3-(pentafluoro-λ⁶-sulfanyl)benzaldehyde
• AC1MCV0E
• AG-B-94296
• CTK7H9941
• PubChem8517
• SBB052172
• AKOS005254389
• 3-(Pentafluorosulfur)benzaldehyde
• 3-Formylphenylsulphur pentafluoride
• STL557810
• 3-(pentafluoro-
• BRA89280
• Sulfur, pentafluoro(3-formylphenyl)-, (OC-6-21)-
• PS-11422
• 401892-80-6
• SCHEMBL14320530
• EN300-399640
• MFCD03788517
• E6-sulfanyl)benzaldehyde
• Z1269237520
• BBL103999
• 3-Sulphurpentafluorobenzaldehyde
• SY227923
• DB-228395
• 3-(pentafluoro-lambda~6~-sulfanyl)benzaldehyde
• 3-(pentafluoro-lambda6-sulfanyl)benzaldehyde
• DTXSID30381319
• 3-(PENTAFLUORO-L6-SULFANYL)BENZALDEHYDE
• AT25755
• CS-0029997
• 3-(PENTAFLUORO-??-SULFANYL)BENZALDEHYDE

• MDL： MFCD03788517
• InChIKey： APFMXGBPENUHDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F5OS/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13/h1-5H
• SMILES： C1=CC(=CC(=C1)S(F)(F)(F)(F)F)C=O

Computed Properties

• Exact Mass: 231.99812676g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 231.99812676g/mol
• Heavy Atom Count: 14
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives